molecular formula C14H15FO2 B8305839 Ethyl (5-fluoro-3,4-dihydronaphthalen-1-yl)acetate

Ethyl (5-fluoro-3,4-dihydronaphthalen-1-yl)acetate

Cat. No.: B8305839
M. Wt: 234.27 g/mol
InChI Key: MJVPENVHFWNFCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl (5-fluoro-3,4-dihydronaphthalen-1-yl)acetate is a useful research compound. Its molecular formula is C14H15FO2 and its molecular weight is 234.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H15FO2

Molecular Weight

234.27 g/mol

IUPAC Name

ethyl 2-(5-fluoro-3,4-dihydronaphthalen-1-yl)acetate

InChI

InChI=1S/C14H15FO2/c1-2-17-14(16)9-10-5-3-7-12-11(10)6-4-8-13(12)15/h4-6,8H,2-3,7,9H2,1H3

InChI Key

MJVPENVHFWNFCR-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC1=CCCC2=C1C=CC=C2F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 60% sodium hydride (5.00 g) in toluene (250 ml) was added dropwise ethyl diethylphosphonoacetate (23.9 ml) under ice-cooling, and the mixture was stirred at room temperature for 1 hr. Then, a solution of 5-fluoro-3,4-dihydro-2H-naphthalen-1-one (18.0 g) in toluene (50 ml) was added dropwise, and the mixture was stirred at 80° C. for 3 hr. After cooling to room temperature, the reaction mixture was poured into ice water, and the mixture was extracted with toluene. The extract was washed with water and saturated brine, dried over magnesium sulfate, and concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (hexane/ethyl acetate) to give ethyl (5-fluoro-3,4-dihydronaphthalen-1-yl)acetate (17.4 g).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
23.9 mL
Type
reactant
Reaction Step Two
Quantity
18 g
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
solvent
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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